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Compound of Interest

Compound Name: 3-Bromo-N,N-diphenylaniline

Cat. No.: B1284278 Get Quote

This guide provides critical safety, handling, and disposal information for 3-Bromo-N,N-
diphenylaniline, a compound utilized in advanced scientific research. Adherence to these

protocols is essential for ensuring a safe laboratory environment and mitigating potential risks

for researchers, scientists, and drug development professionals.

Hazard Identification and Safety Precautions
3-Bromo-N,N-diphenylaniline is classified with the following hazards:

Harmful if swallowed (Acute Toxicity, Oral, Category 4)

Causes skin irritation (Skin Irritation, Category 2)

May cause an allergic skin reaction (Skin Sensitization, Category 1)

Causes serious eye irritation (Eye Irritation, Category 2)

May cause respiratory irritation (Specific Target Organ Toxicity — Single Exposure, Category

3)

May cause long-lasting harmful effects to aquatic life (Chronic Aquatic Toxicity, Category 4)

The signal word for this chemical is "Warning".
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A comprehensive PPE strategy is the primary line of defense against potential exposure. The

following table summarizes the required PPE.

Protection Level Equipment Purpose

Primary Engineering Control Certified Chemical Fume Hood
To minimize inhalation

exposure to dust or vapors.[1]

Eye and Face Protection
Chemical Splash Goggles and

Face Shield

Goggles protect against

splashes; a face shield offers

broader protection, especially

when handling larger

quantities or during reactions

that could splash.[1]

Hand Protection
Chemical-Resistant Gloves

(Nitrile or Neoprene)

To prevent skin contact. It is

advisable to wear two pairs

(double-gloving) and change

them frequently.[1]

Body Protection
Flame-Resistant Laboratory

Coat

To protect skin and personal

clothing from contamination.[1]

Foot Protection
Closed-Toe, Chemical-

Resistant Shoes

To protect feet from spills and

falling objects.[1]

Respiratory Protection
NIOSH-Approved N95 Dust

Mask or higher

Required when working

outside of a fume hood or

when engineering controls are

insufficient to control airborne

concentrations.
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Property Value

CAS Number 78600-33-6

Molecular Formula C₁₈H₁₄BrN

Molecular Weight 324.21 g/mol

Appearance Solid

Melting Point 92-96 °C

Boiling Point 193 °C at 2.5 mmHg

Hazard Statements H302, H315, H317, H319, H335, H413

Precautionary Statements
P273, P280, P301 + P312 + P330, P302 +

P352, P305 + P351 + P338

Storage Class 11 - Combustible Solids

Operational Plan: Step-by-Step Handling Protocol
A systematic approach to handling 3-Bromo-N,N-diphenylaniline is crucial for safety and

experimental integrity.

Step 1: Pre-Handling Preparation

Risk Assessment: Conduct a thorough risk assessment for the planned experiment.

Emergency Equipment: Ensure that a safety shower, eyewash station, and fire extinguisher

are readily accessible.[1]

Personal Protective Equipment: Don all required PPE as outlined in the table above before

entering the handling area.

Step 2: Chemical Handling

Weighing: When weighing the solid compound, use a balance inside a chemical fume hood

or in a ventilated balance enclosure to minimize inhalation of dust particles.
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Dissolving: When preparing solutions, add the solid to the solvent slowly to avoid splashing.

Reactions: For chemical reactions, use appropriate glassware and set up the apparatus

securely within the fume hood.

Step 3: Post-Handling Procedures

Decontamination: Wipe down the work area in the fume hood with an appropriate solvent

and cleaning agent.

Glove Removal: Remove gloves using the proper technique to avoid skin contact and

dispose of them in the designated hazardous waste container.

Hand Washing: Wash hands thoroughly with soap and water after handling the chemical,

even if gloves were worn.

Disposal Plan
Proper disposal of 3-Bromo-N,N-diphenylaniline and its containers is critical to prevent

environmental contamination and ensure regulatory compliance.

Step 1: Waste Segregation

Solid Waste: Collect all solid waste, including contaminated consumables (e.g., weighing

paper, gloves, paper towels), in a designated, labeled, and sealed hazardous waste

container.

Liquid Waste: Collect all liquid waste containing 3-Bromo-N,N-diphenylaniline in a

separate, labeled, and sealed hazardous waste container. Do not mix with other

incompatible waste streams.

Empty Containers: Handle uncleaned, empty containers as you would the product itself.

Step 2: Waste Disposal

Approved Facility: Dispose of all waste containing 3-Bromo-N,N-diphenylaniline through a

licensed and approved waste disposal plant.[2][3]
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Regulatory Compliance: Ensure that all local, state, and federal regulations for hazardous

waste disposal are strictly followed.

Safe Handling and Disposal Workflow for 3-Bromo-N,N-diphenylaniline
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Prepare Solution
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Click to download full resolution via product page

Caption: Operational and Disposal Workflow for 3-Bromo-N,N-diphenylaniline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. benchchem.com [benchchem.com]

2. fishersci.com [fishersci.com]

3. sigmaaldrich.com [sigmaaldrich.com]

To cite this document: BenchChem. [Essential Safety and Operational Guide for 3-Bromo-
N,N-diphenylaniline]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1284278#personal-protective-equipment-for-
handling-3-bromo-n-n-diphenylaniline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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